Cas no 1396680-93-5 (4-{pyrazolo[1,5-a]pyridine-3-carbonyl}-N-[(thiophen-2-yl)methyl]piperazine-1-carboxamide)

• Product Name: 4-{pyrazolo[1,5-a]pyridine-3-carbonyl}-N-[(thiophen-2-yl)methyl]piperazine-1-carboxamide
• CAS No: 1396680-93-5
• MF: C₁₈H₁₉N₅O₂S
• MW: 369.440761804581
• CID: 5400572
• Update Time: 2025-06-03

4-{pyrazolo[1,5-a]pyridine-3-carbonyl}-N-[(thiophen-2-yl)methyl]piperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-(pyrazolo[1,5-a]pyridine-3-carbonyl)-N-(thiophen-2-ylmethyl)piperazine-1-carboxamide
• 4-{pyrazolo[1,5-a]pyridine-3-carbonyl}-N-[(thiophen-2-yl)methyl]piperazine-1-carboxamide

• Inchi： 1S/C18H19N5O2S/c24-17(15-13-20-23-6-2-1-5-16(15)23)21-7-9-22(10-8-21)18(25)19-12-14-4-3-11-26-14/h1-6,11,13H,7-10,12H2,(H,19,25)
• InChI Key： QYGIOMYWHGRBJO-UHFFFAOYSA-N
• SMILES： N1(C(NCC2SC=CC=2)=O)CCN(C(C2=C3N(N=C2)C=CC=C3)=O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines

Additional information on 4-{pyrazolo[1,5-a]pyridine-3-carbonyl}-N-[(thiophen-2-yl)methyl]piperazine-1-carboxamide

Research Brief on 4-{pyrazolo[1,5-a]pyridine-3-carbonyl}-N-[(thiophen-2-yl)methyl]piperazine-1-carboxamide (CAS: 1396680-93-5)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of small molecule inhibitors targeting key signaling pathways. Among these, the compound 4-{pyrazolo[1,5-a]pyridine-3-carbonyl}-N-[(thiophen-2-yl)methyl]piperazine-1-carboxamide (CAS: 1396680-93-5) has emerged as a promising candidate for therapeutic intervention. This research brief synthesizes the latest findings on this compound, focusing on its chemical properties, biological activity, and potential applications in drug development.

The compound, characterized by its unique pyrazolo[1,5-a]pyridine scaffold and thiophene moiety, has been investigated for its inhibitory effects on specific kinase targets. Recent studies have demonstrated its high affinity and selectivity, making it a valuable tool for probing kinase-dependent signaling pathways. Structural-activity relationship (SAR) analyses have further elucidated the critical functional groups responsible for its bioactivity, providing insights for future optimization.

In vitro and in vivo studies have revealed the compound's efficacy in modulating cellular processes such as proliferation, apoptosis, and inflammation. Notably, its ability to cross the blood-brain barrier has sparked interest in its potential for treating neurological disorders. Preclinical data suggest favorable pharmacokinetic properties, including metabolic stability and low toxicity, supporting its progression toward clinical trials.

Ongoing research is exploring the compound's mechanism of action at the molecular level, with a focus on its interactions with downstream effectors. Collaborative efforts between academic and industrial researchers aim to expand its therapeutic scope, particularly in oncology and immunology. The integration of computational modeling and high-throughput screening is expected to accelerate the development of derivatives with enhanced potency and specificity.

In conclusion, 4-{pyrazolo[1,5-a]pyridine-3-carbonyl}-N-[(thiophen-2-yl)methyl]piperazine-1-carboxamide represents a versatile and potent small molecule with broad therapeutic potential. Continued investigation into its biological targets and clinical applications will be critical for translating these findings into novel treatments. This brief underscores the importance of interdisciplinary collaboration in advancing chemical biology research and drug discovery.